Cas no 887588-63-8 (4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-)

4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- structure
887588-63-8 structure
Product Name:4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
CAS No:887588-63-8
MF:C13H20N2O
MW:220.310703277588
CID:713499
PubChem ID:16783334
Update Time:2025-04-19

4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
    • 1-(3-AMINOMETHYL-BENZYL)-PIPERIDIN-4-OL
    • 1-[[3-(aminomethyl)phenyl]methyl]piperidin-4-ol
    • 887588-63-8
    • 1-{[3-(AMINOMETHYL)PHENYL]METHYL}PIPERIDIN-4-OL
    • AKOS000138978
    • 1-(3-aminomethylbenzyl)piperidin-4-ol
    • SCHEMBL7761231
    • DTXSID90588423
    • MDL: MFCD06656910
    • Inchi: 1S/C13H20N2O/c14-9-11-2-1-3-12(8-11)10-15-6-4-13(16)5-7-15/h1-3,8,13,16H,4-7,9-10,14H2
    • InChI Key: FZBAJTZKEDTSPJ-UHFFFAOYSA-N
    • SMILES: OC1CCN(CC2C=CC=C(CN)C=2)CC1

Computed Properties

  • Exact Mass: 220.157563266g/mol
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.5Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd